Cas no 131-64-6 (3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]-)
131-64-6 structure
Product Name:3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]-
3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]-
- 6-(diethylcarbamoyl)cyclohex-3-ene-1-carboxylic acid
- (+-)-cis-6-Diaethylcarbamoyl-cyclohex-3-encarbonsaeure
- (+-)-cis-6-diethylcarbamoyl-cyclohex-3-enecarboxylic acid
- 3-Cyclohexene-1-carboxylic acid, 6-(diethylcarbamoyl)-
- AC1L2JFG
- AG-C-46080
- CTK0I0386
- NSC6279
- 131-64-6
- NS00046902
- NSC-6279
- CERAPP_64914
- 4-diethylcarbamoyl-1-cyclohexene-5-carboxylic acid
- 3-Cyclohexene-1-carboxylic acid, 6-[(diethylamino)carbonyl]-
- AKOS000128627
- DTXSID40274723
- DTXSID00872269
-
- Inchi: 1S/C12H19NO3/c1-3-13(4-2)11(14)9-7-5-6-8-10(9)12(15)16/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,15,16)
- InChI Key: FVZDUKGVISGJCQ-UHFFFAOYSA-N
- SMILES: O=C(C1CC=CCC1C(=O)O)N(CC)CC
Computed Properties
- Exact Mass: 225.13657
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
- LogP: 1.52180
3-Cyclohexene-1-carboxylicacid, 6-[(diethylamino)carbonyl]- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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